6-[1,1'-Biphenyl]-4-yl-2-(2-thienyl)imidazo[2,1-b][1,3,4]thiadiazole

• Molecular Formula: C20H13N3S2
• Molecular Weight: 359.5 g/mol
• IUPAC Name: 6-(4-phenylphenyl)-2-thiophen-2-ylimidazo[2,1-b][1,3,4]thiadiazole
• InChI: InChI=1S/C20H13N3S2/c1-2-5-14(6-3-1)15-8-10-16(11-9-15)17-13-23-20(21-17)25-19(22-23)18-7-4-12-24-18/h1-13H
• InChI Key: CRRFFSDWJWLZBQ-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)C3=CN4C(=N3)SC(=N4)C5=CC=CS5

Description

6-[1,1'-Biphenyl]-4-yl-2-(2-thienyl)imidazo[2,1-b][1,3,4]thiadiazole, commonly referred to as BITID, is a synthetic compound that has gained attention in the scientific community due to its unique chemical structure and potential applications in various fields. BITID belongs to the class of imidazo[2,1-b][1,3,4]thiadiazole derivatives, which have been extensively studied for their biological and pharmacological properties.

Mechanism of Action

The mechanism of action of BITID is not fully understood, but studies have suggested that it may act through various pathways, including the inhibition of protein kinases and the induction of oxidative stress. BITID has also been shown to interact with DNA and RNA, potentially leading to the inhibition of DNA replication and transcription.
Biochemical and Physiological Effects:
BITID has been shown to have various biochemical and physiological effects, including the induction of apoptosis in cancer cells, the inhibition of bacterial and fungal growth, and the removal of heavy metals from contaminated water. BITID has also been shown to have antioxidant and anti-inflammatory properties, potentially making it useful in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

BITID has several advantages for lab experiments, including its relatively simple synthesis and its potential applications in various fields. However, BITID also has some limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on BITID, including the development of more efficient synthesis methods, the investigation of its potential applications in other fields, and the elucidation of its mechanism of action. Further studies are also needed to assess the safety and toxicity of BITID and to determine its potential as a therapeutic agent.

Synthesis Methods

BITID can be synthesized through a multi-step process involving the condensation of 2-aminobenzonitrile with 2-thiophenecarboxaldehyde, followed by cyclization and further reactions. The final product is obtained through purification and characterization using various analytical techniques.

Scientific Research Applications

BITID has been studied for its potential applications in various fields, including medicinal chemistry, material science, and environmental science. In medicinal chemistry, BITID has shown promising results as an anticancer agent, with studies demonstrating its ability to induce apoptosis in cancer cells and inhibit tumor growth. BITID has also been investigated for its antibacterial and antifungal properties, with studies showing its effectiveness against various pathogens.
In material science, BITID has been used as a building block for the synthesis of various functional materials, including organic semiconductors and fluorescent dyes. BITID has also been studied for its potential applications in environmental science, with studies investigating its ability to remove heavy metals from contaminated water.